Cas no 1341327-76-1 (3-(2-methoxyethoxy)methyl-N-methylaniline)

• Product Name: 3-(2-methoxyethoxy)methyl-N-methylaniline
• CAS No: 1341327-76-1
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD17291677
• CID: 5608131
• PubChem ID: 63091257
• Update Time: 2025-11-01

3-(2-methoxyethoxy)methyl-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-8564178
• 1341327-76-1
• AKOS012391676
• 3-[(2-methoxyethoxy)methyl]-N-methylaniline
• 3-(2-methoxyethoxy)methyl-N-methylaniline

• MDL： MFCD17291677
• Inchi： 1S/C11H17NO2/c1-12-11-5-3-4-10(8-11)9-14-7-6-13-2/h3-5,8,12H,6-7,9H2,1-2H3
• InChI Key： BGVNYYJRXWCLNO-UHFFFAOYSA-N
• SMILES： O(CCOC)CC1C=CC=C(C=1)NC

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(2-methoxyethoxy)methyl-N-methylaniline

Introduction to 3-(2-Methoxyethoxy)methyl-N-Methylaniline (CAS No. 1341327-76-1)

3-(2-Methoxyethoxy)methyl-N-Methylaniline (CAS No. 1341327-76-1) is a versatile organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound, often referred to as N-methyl aniline derivative, is characterized by its methoxy group and alkyl chain substitution, which contribute to its distinctive chemical properties.

The molecular structure of 3-(2-Methoxyethoxy)methyl-N-Methylaniline comprises a central benzene ring with a methoxymethylene group attached at the para position and an N-methyl group at the amino position. This configuration not only enhances its stability but also imparts unique reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of N-Methyl Aniline Derivatives in drug delivery systems due to their ability to form stable complexes with various bioactive molecules. Researchers have explored the use of this compound as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to improve drug solubility and bioavailability.

In the realm of materials science, CAS No. 1341327-76-1 has shown promise as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to the development of high-performance materials with applications in electronics and aerospace industries.

Moreover, the compound's role in catalysis has been a focal point of recent investigations. Scientists have discovered that N-Methyl Aniline Derivatives can act as effective ligands in transition metal-catalyzed reactions, enhancing reaction efficiency and selectivity.

The synthesis of 3-(2-Methoxyethoxy)methyl-N-Methylaniline involves multi-step processes, including nucleophilic substitution and coupling reactions. These methods ensure high purity and scalability, making it suitable for large-scale production in industrial settings.

From a sustainability perspective, researchers are exploring green chemistry approaches to synthesize this compound using renewable feedstocks and energy-efficient techniques. Such advancements aim to reduce environmental impact while maintaining product quality.

In conclusion, CAS No. 1341327-76-1, or N-Methyl Aniline Derivative, stands out as a significant compound with diverse applications across multiple disciplines. Its structural features and reactivity continue to drive innovative research, positioning it as a key player in modern chemical science.